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Compound of Interest

Compound Name: Z-Leed-fmk

Cat. No.: B1574911

Essential Safety and Handling Guide for Z-
LEHD-FMK

Topic: Personal Protective Equipment for Handling Z-LEHD-FMK

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions.

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling procedures for Z-LEHD-FMK, a
selective and irreversible inhibitor of caspase-9. Adherence to these guidelines is crucial for
ensuring personal safety and maintaining the integrity of experimental outcomes.

Product Information and Physicochemical Data

Z-LEHD-FMK is a synthetic tetrapeptide fluoromethyl ketone.[1] It is a cell-permeable and
irreversible inhibitor of caspase-9, a key initiator of the intrinsic apoptotic pathway.[1][2] Its
inhibitory action allows for the study of apoptosis and related cellular processes.

Table 1: Physicochemical Properties of Z-LEHD-FMK
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Property Value

Molecular Formula Cs2H43FN6O10
Molecular Weight 690.7 g/mol

CAS Number 210345-04-3[3]
Appearance White to yellow solid[4]
Purity >98%

Soluble in DMSO (>10 mM) and ethanol;

Solubilit
Y insoluble in water.[1][3]

Personal Protective Equipment (PPE) and Safety
Precautions

While a specific Safety Data Sheet (SDS) for Z-LEHD-FMK is not readily available, the
following PPE and safety measures are recommended based on the handling of similar
peptide-based caspase inhibitors and general laboratory safety standards.

Step 1: Engineering Controls

o Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when
handling the powdered form or preparing stock solutions.

Step 2: Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear safety glasses with side shields or safety goggles. A face
shield should be worn in situations with a significant splash hazard.

o Hand Protection: Wear disposable nitrile gloves. If direct contact occurs, remove and dispose
of the gloves immediately, and wash your hands thoroughly. For tasks with a higher risk of
exposure, consider double-gloving.

o Body Protection: A standard laboratory coat should be worn at all times. Ensure it is fully
buttoned.
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o Footwear: Wear closed-toe shoes.

Step 3: General Hygiene and Safety Practices

Avoid inhalation of the powder.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Storage and Handling

Proper storage and handling are essential to maintain the stability and efficacy of Z-LEHD-
FMK.

Step 1: Receiving and Initial Storage

e Upon receipt, store the lyophilized powder at -20°C.[5]

o Keep the container tightly sealed to prevent moisture absorption.
Step 2: Preparation of Stock Solutions

o Z-LEHD-FMK is typically reconstituted in high-quality, anhydrous dimethyl sulfoxide (DMSO)
to create a stock solution.[5]

o For example, to prepare a 10 mM stock solution, dissolve 1.0 mg of Z-LEHD-FMK in 124 ul
of DMSO.[5]

» To aid dissolution, the tube can be warmed to 37°C for 10 minutes or sonicated.[3]
Step 3: Storage of Stock Solutions

o Store the DMSO stock solution in small aliquots at -20°C to avoid repeated freeze-thaw
cycles.[5]
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e When stored at -20°C, the stock solution is stable for at least one month; for longer-term
storage (up to 6 months), -80°C is recommended.[4]

» Before opening, allow the frozen stock solution to equilibrate to room temperature to prevent
moisture condensation.

Experimental Protocols: Inhibition of Apoptosis in
Cell Culture

The following is a general protocol for using Z-LEHD-FMK to inhibit caspase-9-mediated
apoptosis in a cell culture experiment.

Step 1: Cell Seeding

o Seed your cells of interest in an appropriate culture vessel and allow them to adhere or
reach the desired confluency.

Step 2: Preparation of Working Solution

e Dilute the Z-LEHD-FMK stock solution in cell culture medium to the desired final
concentration. A common working concentration is 20 uM.[2][6]

» Important: The final concentration of DMSO in the cell culture should not exceed 0.2%, as
higher concentrations can be toxic to cells.[5]

Step 3: Treatment of Cells

¢ Pre-incubate the cells with the Z-LEHD-FMK-containing medium for a period of 30 minutes
to 2 hours before inducing apoptosis.[2][6]

¢ Include a vehicle control (medium with the same concentration of DMSO but without Z-
LEHD-FMK) to account for any effects of the solvent.

Step 4: Induction of Apoptosis

 After the pre-incubation period, introduce the apoptotic stimulus (e.g., a chemical inducer like
TRAIL) to the cell culture.
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Step 5: Incubation and Analysis

¢ Incubate the cells for the desired period (e.g., 4 to 16 hours) to allow for the apoptotic
process to occur.[2]

» Following incubation, cells can be harvested and analyzed for markers of apoptosis using
techniques such as Western blotting for caspase cleavage or flow cytometry with Annexin V
staining.[5]

Experimental Workflow for Apoptosis Inhibition
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Caption: Workflow for using Z-LEHD-FMK to inhibit apoptosis in cell culture.

Mechanism of Action: Intrinsic Apoptosis Pathway
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Z-LEHD-FMK targets caspase-9, the initiator caspase of the intrinsic (mitochondrial) pathway of
apoptosis. This pathway is activated by various intracellular stresses, leading to the release of
cytochrome c¢ from the mitochondria. Cytochrome c then binds to Apaf-1, which oligomerizes to
form the apoptosome. The apoptosome recruits and activates pro-caspase-9, which in turn
cleaves and activates effector caspases (e.g., caspase-3 and -7), leading to the execution of
apoptosis. Z-LEHD-FMK irreversibly binds to the active site of caspase-9, preventing the
activation of downstream effector caspases and thereby inhibiting apoptosis.[1]

Signaling Pathway of Intrinsic Apoptosis and Z-LEHD-FMK Inhibition
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Caption: Z-LEHD-FMK inhibits the intrinsic apoptosis pathway by targeting active caspase-9.
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Disposal Plan

Dispose of Z-LEHD-FMK and any contaminated materials in accordance with institutional,
local, state, and federal regulations for chemical waste.

Step 1: Waste Segregation

o Collect all waste containing Z-LEHD-FMK, including unused stock solutions, contaminated
pipette tips, and culture vessels, in a designated and clearly labeled hazardous waste
container.

Step 2: Disposal of Solid Waste

o Contaminated solid waste, such as gloves and paper towels, should be placed in a sealed
bag and disposed of as chemical waste.

Step 3: Disposal of Liquid Waste

 Liquid waste containing Z-LEHD-FMK and DMSO should not be poured down the drain. It
must be collected in a sealed, properly labeled container for chemical waste disposal.

Step 4: Contact Environmental Health and Safety

e Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance on the disposal of this category of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Z-Leed-
fmk]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574911#personal-protective-equipment-for-
handling-z-leed-fmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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